Cas no 1797694-57-5 (1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea)

• Product Name: 1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea
• CAS No: 1797694-57-5
• MF: C₂₀H₂₅FN₂O₃
• MW: 360.422508955002
• CID: 6598943
• PubChem ID: 71810713
• Update Time: 2025-11-07

1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea Chemical and Physical Properties

Names and Identifiers

• F6452-0506
• 1-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]-3-[2-(4-METHOXYPHENYL)ETHYL]UREA
• 1797694-57-5
• 1-(2-(2-fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea
• 3-[2-(2-fluorophenyl)-2-methoxypropyl]-1-[2-(4-methoxyphenyl)ethyl]urea
• AKOS024568661
• 1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea

• Inchi： 1S/C20H25FN2O3/c1-20(26-3,17-6-4-5-7-18(17)21)14-23-19(24)22-13-12-15-8-10-16(25-2)11-9-15/h4-11H,12-14H2,1-3H3,(H2,22,23,24)
• InChI Key： YRPLILBPSRIJDN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CNC(NCCC1C=CC(=CC=1)OC)=O)OC

Computed Properties

• Exact Mass: 360.18492083g/mol
• Monoisotopic Mass: 360.18492083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea

1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea: A Comprehensive Overview

The compound with CAS No. 1797694-57-5, commonly referred to as 1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which incorporates both fluorophenyl and methoxyphenethyl groups, making it a valuable subject for research in drug design and development.

Recent studies have highlighted the potential of this compound in modulating various biological pathways, particularly in the context of enzyme inhibition and receptor binding. The presence of the fluorophenyl group introduces a degree of hydrophobicity and electronic variation, which can significantly influence the compound's interactions with biological targets. Similarly, the methoxyphenethyl moiety contributes to the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

One of the most intriguing aspects of this compound is its ability to act as a urea-based scaffold in medicinal chemistry. Urea derivatives are well-known for their versatility in binding to diverse protein targets, and this particular compound exemplifies this property through its intricate structure. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with various enzymes and receptors.

Emerging research has also focused on the synthesis and optimization of this compound. Traditional synthetic routes often involve multi-step processes, including nucleophilic substitution and condensation reactions. However, recent advancements have introduced more efficient methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, which have significantly streamlined the production process. These innovations not only enhance the scalability of the synthesis but also improve the overall yield and purity of the compound.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit tyrosine kinases, which are critical regulators of cell signaling pathways. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests potential applications in treating conditions like hypertension and inflammation.

The structural features of this compound also make it an ideal candidate for further functionalization. By modifying the substituents on the fluorophenyl or methoxyphenethyl groups, researchers can explore a wide range of chemical space to discover novel bioactive agents. This approach has already yielded several analogs with improved potency and selectivity, paving the way for future drug development efforts.

From an analytical standpoint, modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the identity and purity of this compound. These methods provide detailed insights into its molecular structure, enabling precise characterization and quality control during synthesis.

In conclusion, 1-(2-(2-Fluorophenyl)-2-methoxypropyl)-3-(4-methoxyphenethyl)urea represents a cutting-edge chemical entity with immense potential in drug discovery and development. Its unique structure, combined with its promising biological activity profiles, positions it as a key player in advancing our understanding of complex biological systems. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative therapeutic agents tailored to address unmet medical needs.